Cas no 5419-18-1 (4-hexadecylmorpholine)

4-hexadecylmorpholine structure
4-hexadecylmorpholine structure
Product Name:4-hexadecylmorpholine
CAS No:5419-18-1
MF:C20H41NO
MW:311.545646429062
CID:940030
PubChem ID:117615
Update Time:2025-04-19

4-hexadecylmorpholine Chemical and Physical Properties

Names and Identifiers

    • 4-hexadecylmorpholine
    • AI3-19525
    • NSC9653
    • NS00027951
    • cetylmorpholine
    • NSC-9653
    • NSC9652
    • AKOS024390916
    • 25727-91-7
    • AS-57443
    • N-CETYLMORPHOLINE
    • DTXSID5067130
    • Morpholine, 4-hexadecyl-
    • JCTYXESWNZITDY-UHFFFAOYSA-N
    • 5419-18-1
    • NSC-9652
    • SCHEMBL1261601
    • EINECS 247-212-1
    • Inchi: 1S/C20H41NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-17-19-22-20-18-21/h2-20H2,1H3
    • InChI Key: JCTYXESWNZITDY-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 577.48384
  • Monoisotopic Mass: 311.319
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 15
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5A^2
  • XLogP3: 7.6

Experimental Properties

  • Density: 0.872
  • Boiling Point: 396°C at 760 mmHg
  • Flash Point: 116.5°C
  • Refractive Index: 1.459
  • PSA: 79.23
  • LogP: 5.73780
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